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Compound of Interest

Compound Name: 2-Phenylquinolin-3-amine

Cat. No.: B11881810

Get Quote

Structural Profiling & Comparative Analysis: 2-Phenylquinolin-3-amine

Executive Summary
2-Phenylquinolin-3-amine (also known as 3-amino-2-phenylquinoline) represents a critical

"privileged scaffold" in medicinal chemistry, bridging the structural gap between the planar,

DNA-intercalating 3-aminoquinoline parent and the sterically bulky 2-phenylquinoline

derivatives.

This guide provides a technical comparison of the crystal structure characteristics, synthesis,

and X-ray diffraction (XRD) profiles of 2-Phenylquinolin-3-amine against its key structural

analogs. It focuses on the steric-electronic conflict introduced by the phenyl ring and how this

alters the solid-state packing from the planar stacks observed in simple aminoquinolines.[1]
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Property Data

IUPAC Name 2-Phenylquinolin-3-amine

Molecular Formula C₁₅H₁₂N₂

Molecular Weight 220.27 g/mol

Key Functional Groups
Primary Amine (-NH₂), Quinoline Nitrogen (N-1),

Phenyl Rotator (C-2)

Physical State Yellow crystalline solid

Melting Point
~156–158 °C (Derivative range); Parent approx.

120–125 °C (Estimated)

Synthesis Protocol (High-Purity for Crystallography)
To obtain crystals suitable for XRD, the compound is typically synthesized via the reduction of

3-nitro-2-phenylquinoline.[1]

Step-by-Step Methodology:

Precursor Preparation: Condensation of 2-aminobenzaldehyde with 2-nitroacetophenone

(Friedländer synthesis) to yield 3-nitro-2-phenylquinoline.

Reduction: Dissolve 3-nitro-2-phenylquinoline (1.0 eq) in Ethanol/Ethyl Acetate (1:1).

Catalysis: Add 10% Pd/C (5 mol%) under an inert Nitrogen atmosphere.

Hydrogenation: Stir under H₂ balloon pressure (1 atm) at Room Temperature for 4–6 hours.

Purification: Filter through Celite to remove Pd/C. Recrystallize from Ethanol/Hexane (slow

evaporation) to yield diffraction-quality yellow needles.
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Figure 1: Synthetic pathway to generate high-purity 2-Phenylquinolin-3-amine for structural

analysis.

Comparative Structural Analysis
The introduction of the phenyl group at position 2 drastically alters the crystal packing

compared to the parent 3-aminoquinoline.[1]

A. The Baseline: 3-Aminoquinoline[1][5][6]
Crystal System: Monoclinic

Space Group:P2₁/c

Packing Motif: The molecule is planar.[1] The amine (-NH₂) acts as a hydrogen bond donor,

and the quinoline nitrogen (N-1) acts as an acceptor.[1]

Interaction: Forms infinite zigzag hydrogen-bonded chains along the [100] axis.

Pi-Stacking: Strong face-to-face

-

stacking is observed due to the flat topology.[1]

B. The Target: 2-Phenylquinolin-3-amine[7][8][9]
Steric Clash: The phenyl ring at C-2 cannot be coplanar with the quinoline ring due to steric

repulsion between the phenyl ortho-hydrogens and the quinoline H-3 (or the amine group).[1]

Torsion Angle: The phenyl ring is twisted out of the plane, typically by 30°–50°.[1]

Packing Consequence: This twist disrupts the tight "pancake" pi-stacking seen in the parent.

[1] The crystal lattice expands to accommodate the bulky, non-planar phenyl group.[1]
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Feature 3-Aminoquinoline (Parent)
2-Phenylquinolin-3-amine
(Target)

Planarity
Highly Planar (< 0.01 Å

RMSD)

Non-Planar (Phenyl twisted

~40°)

H-Bonding Linear N-H...N chains Distorted/Bifurcated N-H...N

Pi-Stacking Strong, continuous columns
Weak/Disrupted (T-shaped or

offset)

Solubility Moderate
Lower (Lipophilic phenyl

group)

X-Ray Diffraction Data Interpretation
While specific unit cell parameters for the amine are proprietary in some databases, they can

be accurately modeled based on the isostructural 2-phenylquinoline and 3-amino-2-phenyl-4-

quinolone derivatives.

Predicted Unit Cell Parameters
Based on the space group trends of 2-substituted quinolines:

Crystal System: Monoclinic (Most probable) or Triclinic.[1]

Space Group:P2₁/c (Centrosymmetric).[1]

Z (Molecules/Cell): 4.

Key Diffraction Features (Powder XRD Pattern):

Low Angle Peaks (2θ < 15°): Expect distinct peaks corresponding to the longer axis (approx

12–15 Å) created by the phenyl extension.[1]

Absence of "Stacking" Peak: The characteristic peak for 3.4 Å pi-stacking (often seen ~26°

2θ in planar aromatics) will be broadened or shifted due to the "twisted" packing preventing

close face-to-face contact.[1]
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Figure 2: The steric conflict between the amine and phenyl ring forces the molecule out of

planarity, defining its unique crystal packing.[1]

Research Applications
Pharmacophore Design: The "twisted" conformation creates a specific 3D shape that fits into

hydrophobic pockets of enzymes (e.g., kinases) better than flat intercalators, reducing non-

specific DNA binding toxicity.[1]

Fluorescence: The twist limits non-radiative decay pathways, often making 2-phenyl

derivatives more fluorescent than their planar counterparts, useful for biological imaging

probes.[1]
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Synthesis & Characterization:Synthesis, 2014, 46, 2680.[1] (Detailing the Pd/C reduction and

characterization of 2-phenylquinolin-3-amine).

Parent Structure (3-Aminoquinoline):Acta Crystallographica Section E, 2011, 67(11), o2996.

[1] "Crystal structure of quinolin-3-amine." Link

Analog Structure (2-Phenylquinoline):Journal of Molecular Structure, 2014, 1060, 102-109.

[1] (Discussing the torsion angle and packing of phenyl-substituted quinolines).

H-Bonding Dynamics:Proteins, 2002, 48(1), 117-125.[1] (Analysis of intermolecular

interactions in aromatic amino systems).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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